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Compound of Interest

Compound Name: S-Metolachlor

Cat. No.: B166716

A comprehensive analysis of the selective herbicide S-metolachlor reveals varying degrees of
phytotoxicity across different crop species. This guide synthesizes experimental data to provide
researchers, scientists, and drug development professionals with a comparative overview of its
impact on crop health, supported by detailed methodologies and a visual representation of its
mode of action.

S-metolachlor, a widely used herbicide belonging to the chloroacetamide family, effectively
controls annual grasses and some broadleaf weeds by inhibiting the synthesis of very-long-
chain fatty acids (VLCFAS) in susceptible plants.[1] This disruption of VLCFA production
ultimately hinders plant cell division and elongation, leading to growth inhibition and mortality of
target weeds.[1] However, the tolerance to S-metolachlor varies significantly among different
crop species, a crucial factor for its safe and effective use in agriculture. This guide provides a
detailed comparison of S-metolachlor's phytotoxic effects on various crops, based on
published research.

Quantitative Phytotoxicity Data

The following tables summarize the quantitative data on the phytotoxicity of S-metolachlor on
various crop species, focusing on key metrics such as stunting, yield reduction, and impacts on
seedling emergence and growth.

Table 1: Phytotoxicity of S-Metolachlor on Cucurbitaceae Crops
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PRE: Pre-emergence; EPOST: Early Post-emergence; WAP: Weeks After Planting

Table 2: Phytotoxicity of S-Metolachlor on Solanaceous and Root Crops
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LPOST: Late Post-emergence; PRE: Pre-emergence; DAT: Days After Transplanting

Table 3: Phytotoxicity of S-Metolachlor on Various Other Crops
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. Application Phytotoxicity
Crop Species . Result Reference
Rate (mg/L) Metric
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Shoot
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Maize - Germination ) [4]
interference
. Seedling Negative

Maize - ) [4]
Development interference

Rice 9.44 uM 96h-IC50 (Shoot) - [5]

Rice 1.75 uM 96h-IC50 (Root) - [5]
Biomass

Black Bean - Reduction (PRE 16% [3]
application)
Biomass

Sugar Beet - Reduction (PRE 36% [3]
application)

IC50: Half-maximal inhibitory concentration; PRE: Pre-emergence

Experimental Protocols

The data presented above were derived from studies employing rigorous experimental

protocols. Here are summaries of the methodologies used in some of the key experiments.

Study on Summer Squash and Cucumber:
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» Experimental Design: Field experiments were conducted in New Jersey in 2018 and 2019.

o Crop Species and Cultivars: Direct-seeded cucumber 'Python' and summer squash 'Gold
Prize'.

» Herbicide Application: S-metolachlor was applied at 0.7 or 1.4 kg ai/ha at planting (PRE) or
at the second- to third-leaf stage (EPOST).

« Data Collection: Weed control efficacy and crop tolerance (stunting, seedling emergence,
and marketable yield) were assessed at various weeks after planting (WAP).[1]

Study on Carrot and Red Beet:

Experimental Design: Field studies were conducted from 2008 to 2010.
o Crop Species: Carrot and red beet.

» Herbicide Application: S-metolachlor was applied at three different timings: pre-emergence
to the crop (PRE), early post-emergence (crop at two to four leaf stage - EPOST), and late
post-emergence (crop at five to seven leaf stage - LPOST).

o Data Collection: Crop tolerance was evaluated by measuring above-ground plant dry weight,
marketable yield, and grower payment.[2]

Study on Lettuce and Maize:

» Experimental Design: Bioassays were conducted using plant models Lactuca sativa L.
(lettuce) and Zea mays L. (maize).

» Herbicide Application: Test solutions containing 7.5, 15, 30, 60, 120, 240, 360, 480, 600, and
720 mg/L of S-metolachlor were prepared from a commercial product. Distilled water served
as a negative control.

o Data Collection: Macroscopic analyses included germination rate and seedling development
(root and shoot growth).[4]

Mode of Action of S-Metolachlor
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S-metolachlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-
chain fatty acids (VLCFAS). This process is crucial for the formation of cell membranes and is
essential for cell division and elongation in plants. The following diagram illustrates the
proposed signaling pathway and physiological effects of S-metolachlor.

Visible Phytotoxicity
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Click to download full resolution via product page

Caption: Mode of action of S-metolachlor leading to phytotoxicity.

Conclusion

The phytotoxicity of S-metolachlor is highly dependent on the crop species, application rate,
and timing. While crops like summer squash exhibit good tolerance, others such as cucumber
and lettuce are significantly more sensitive.[1][4] Maize shows tolerance in terms of germination
but is negatively affected during seedling development.[4] Root crops like carrots and red beets
also show susceptibility, particularly with later post-emergence applications.[2] This
comparative guide highlights the importance of careful consideration of crop-specific tolerance
levels when utilizing S-metolachlor for weed management. The provided experimental data
and protocols offer a valuable resource for researchers investigating herbicide efficacy and
crop safety. Further research into the specific genetic and physiological mechanisms underlying
these tolerance differences will be crucial for optimizing the use of S-metolachlor and
developing more resilient crop varieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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